4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(5-propan-2-yl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C25H28N4O3S2.ClH/c1-17(2)28-13-12-22-23(16-28)33-25(26-22)27-24(30)19-7-9-21(10-8-19)34(31,32)29-14-11-18-5-3-4-6-20(18)15-29;/h3-10,17H,11-16H2,1-2H3,(H,26,27,30);1H
• InChI Key: VDGXWCRPOYSSGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4.Cl
• Molecular Formula: C25H29ClN4O3S2
• Molecular Weight: 533.1 g/mol
• CAS No.: 1189906-34-0

Description

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H29ClN4O3S2 and its molecular weight is 533.1. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation of Heterocyclic Carboxamides

Heterocyclic analogues, including compounds related to the mentioned chemical structure, have been evaluated for their potential antipsychotic properties. Studies have focused on the synthesis of various heterocyclic carboxamides and their evaluation as potential antipsychotic agents by examining their binding to dopamine D2, serotonin 5-HT2, and 5-HT1a receptors, as well as their in vivo efficacy in models predictive of antipsychotic activity and side effect profiles (Norman et al., 1996).

Asymmetric Synthesis Using Palladium Catalysis

The development of palladium-catalyzed C‒H functionalization methods has enabled the synthesis of chiral 3,4-dihydroisoquinolones, showcasing the potential of utilizing catalytic systems for the efficient synthesis of complex heterocyclic structures. This approach highlights the versatility of palladium catalysis in organic synthesis, especially for constructing chiral molecules with high enantioselectivity using environmentally friendly oxidants (Sun et al., 2019).

Synthesis and Biological Screening of Benzothiazoles

Research on the synthesis of fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for biological and pharmacological screening underscores the importance of structural modification in discovering new bioactive molecules. These compounds have been synthesized and screened for their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, demonstrating the broad potential of heterocyclic compounds in medicinal chemistry (Patel et al., 2009).

Anticonvulsant Activity of Isothiazolo Derivatives

The synthesis of isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine derivatives and their evaluation for anticonvulsant activity reflect the ongoing search for novel therapeutic agents in the treatment of seizure disorders. These studies are indicative of the exploration of heterocyclic compounds for their potential utility in addressing neurological conditions (Paronikyan et al., 2002).